Cas no 2229246-88-0 (O-2-methyl-2-(2,4,5-trifluorophenyl)propylhydroxylamine)

• Product Name: O-2-methyl-2-(2,4,5-trifluorophenyl)propylhydroxylamine
• CAS No: 2229246-88-0
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6100359
• PubChem ID: 165972512
• Update Time: 2025-05-17

O-2-methyl-2-(2,4,5-trifluorophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-methyl-2-(2,4,5-trifluorophenyl)propylhydroxylamine
• O-[2-methyl-2-(2,4,5-trifluorophenyl)propyl]hydroxylamine
• EN300-1796981
• 2229246-88-0

• Inchi： 1S/C10H12F3NO/c1-10(2,5-15-14)6-3-8(12)9(13)4-7(6)11/h3-4H,5,14H2,1-2H3
• InChI Key： SPDKLKYEUACPPK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(C)(C)CON)F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-methyl-2-(2,4,5-trifluorophenyl)propylhydroxylamine

O-2-Methyl-2-(2,4,5-Trifluorophenyl)Propylhydroxylamine: A Comprehensive Overview

The compound O-2-methyl-2-(2,4,5-trifluorophenyl)propylhydroxylamine, identified by the CAS number NO. 2229246-88-0, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a hydroxylamine group attached to a substituted propyl chain, which is further connected to a trifluorophenyl ring. This combination of functional groups imparts the molecule with distinctive reactivity and selectivity.

Recent studies have highlighted the role of O-2-methyl-2-(2,4,5-trifluorophenyl)propylhydroxylamine in the development of novel drug delivery systems. Its ability to form stable complexes with metal ions has been exploited in creating targeted drug carriers that enhance bioavailability and reduce side effects. Additionally, the trifluorophenyl moiety has been shown to enhance the molecule's lipophilicity, making it an ideal candidate for use in hydrophobic drug delivery systems.

In the field of agrochemicals, this compound has demonstrated potential as a herbicide and fungicide. The hydroxylamine group plays a crucial role in its pesticidal activity by interacting with key enzymes involved in plant and fungal metabolism. Furthermore, the trifluorophenyl group contributes to the molecule's stability under environmental conditions, ensuring prolonged efficacy in agricultural applications.

The synthesis of O-2-methyl-2-(2,4,5-trifluorophenyl)propylhydroxylamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently developed more efficient routes using transition metal catalysts, which significantly reduce reaction times and improve yields. These advancements have made the compound more accessible for large-scale production and industrial applications.

From a safety standpoint, studies have shown that O-2-methyl-2-(2,4,5-trifluorophenyl)propylhydroxylamine exhibits low toxicity at recommended usage levels. However, its handling requires adherence to standard laboratory safety protocols due to its reactive nature. Proper storage conditions and personal protective equipment are essential to ensure safe handling and minimize environmental impact.

In conclusion, O-2-methyl-2-(2,4,5-trifluorophenyl)propylhydroxylamine represents a versatile chemical entity with promising applications across multiple industries. Ongoing research continues to uncover new uses and optimize its properties for enhanced performance. As scientific understanding of this compound deepens, it is expected to play an increasingly important role in advancing technological and medical innovations.